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Compound of Interest

Sodium hexachloroiridate(lll)
Compound Name:
hydrate

Cat. No.: B568222

Technical Support Center: Sodium
Hexachloroiridate(lll) Hydrate

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling hygroscopic Sodium
hexachloroiridate(lll) hydrate. Below you will find troubleshooting guides and frequently
asked questions (FAQs) to address specific issues you may encounter during your
experiments.

Troubleshooting Guides & FAQs

This section provides solutions to common problems encountered when working with Sodium
hexachloroiridate(lll) hydrate.

Question: My Sodium hexachloroiridate(lll) hydrate has formed clumps. Can | still use it?

Answer: Yes, clumping is a common issue with hygroscopic compounds like Sodium
hexachloroiridate(lll) hydrate due to moisture absorption.[1] You can gently break up the
clumps with a clean, dry spatula before weighing. However, be aware that the water content
may be higher than in a free-flowing powder, which can affect the accuracy of your
concentration calculations. For highly accurate work, it is recommended to dry the material or
use a fresh, unopened container.
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Question: I am having difficulty obtaining a consistent weight for the compound. The mass on
the analytical balance keeps increasing. What should | do?

Answer: This is a classic sign of a hygroscopic substance absorbing atmospheric moisture.[1]
To obtain an accurate weight, minimize the compound's exposure to air. Work quickly and use
a weighing vessel with a narrow mouth or a stoppered container. For best results, handle and
weigh the compound inside a glove box with a controlled, low-humidity atmosphere.
Alternatively, you can prepare a stock solution from a larger, accurately weighed amount of the
compound and then use volumetric measurements for your experiments.

Question: There is conflicting information about the solubility of Sodium hexachloroiridate(lll)
hydrate in water. Is it soluble or insoluble?

Answer: There is indeed conflicting information in available literature. Some sources state that
it is insoluble in water, while others provide specific solubility data. For instance, one source
indicates a solubility of 31.46 g/100 g of water at 15°C.[2] Given this discrepancy, it is highly
recommended to perform a small-scale solubility test with your specific batch of the compound
in the intended solvent before proceeding with a large-scale experiment.

Question: My solution of Sodium hexachloroiridate(lll) hydrate has changed color. Is it still
viable?

Answer: A color change in the solution could indicate degradation or a change in the
coordination sphere of the iridium complex. This could be due to reactions with impurities in the
solvent, exposure to light, or prolonged exposure to air (oxidation). It is advisable to prepare
fresh solutions for your experiments, especially for sensitive applications like catalysis or
electrochemistry. If you must use an older solution, consider running a control experiment to
verify its efficacy.

Question: Can | dry Sodium hexachloroiridate(lll) hydrate if it has absorbed moisture?

Answer: Yes, it is possible to dry hydrated Sodium hexachloroiridate(lll). Literature suggests
that the hydrate form can be dehydrated at 110°C.[2] A general procedure for re-drying would
involve heating the compound in a vacuum oven at a controlled temperature. However, it is
crucial to ensure that the temperature does not exceed the decomposition point. The
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anhydrous salt is reported to decompose at 550°C.[2] After drying, allow the compound to cool
to room temperature in a desiccator before use.

Data Presentation

The following tables summarize key quantitative data for Sodium hexachloroiridate(lll)
hydrate.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula NaslrCle-xH20 [31[4]
Appearance Greenish-brown solid [3114]
Hygroscopicity Hygroscopic [41[5]

- Dehydrates at 110°C;
Thermal Stability Decomposes at 550°C [2]

Table 2: Solubility Data

Solvent Solubility Source
Water 31.46 g/100 g (at 15°C) [2]
Ethanol Insoluble [2]
Acetone Very slightly soluble [2]

Note on Solubility: As mentioned in the FAQs, there is conflicting data regarding the water
solubility of this compound. Users should verify solubility with their specific material.

Experimental Protocols

Below are detailed methodologies for common applications of Sodium hexachloroiridate(lll)
hydrate.
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Protocol 1: Preparation of an Aqueous Stock Solution

This protocol describes the preparation of a 0.01 M aqueous stock solution of Sodium
hexachloroiridate(lll) hydrate.

Materials:

o Sodium hexachloroiridate(lll) hydrate
o Deionized water

e Volumetric flask (e.g., 100 mL)

e Analytical balance

e Spatula

¢ Weighing paper or boat

Procedure:

o Calculate the required mass of Sodium hexachloroiridate(lll) hydrate based on its
molecular weight (anhydrous basis: 473.90 g/mol ) and the desired concentration. For a 0.01
M solution in 100 mL, you would need approximately 0.474 g.

o Due to the hygroscopic nature of the salt, perform the weighing process as quickly as
possible to minimize moisture absorption.

o Transfer the weighed compound to the 100 mL volumetric flask.

e Add a small amount of deionized water to the flask to dissolve the compound.

e Once the solid is fully dissolved, dilute the solution to the 100 mL mark with deionized water.
o Stopper the flask and invert it several times to ensure the solution is homogeneous.

» Store the solution in a tightly sealed container to prevent changes in concentration due to
evaporation or further moisture absorption.
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Protocol 2: General Procedure for Use as a Catalyst
Precursor

This protocol provides a general workflow for using Sodium hexachloroiridate(lll) hydrate as
a precursor for synthesizing iridium-based catalysts.

Materials:

Sodium hexachloroiridate(lll) hydrate

o Appropriate solvent (e.g., water, ethylene glycol)

e Reducing agent (e.g., sodium borohydride, hydrogen gas)

o Catalyst support (e.g., activated carbon, alumina)

e Reaction vessel

e Stirring apparatus

 Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Prepare a solution of Sodium hexachloroiridate(lll) hydrate in the chosen solvent as
described in Protocol 1.

e In a separate vessel, prepare a slurry of the catalyst support in the same solvent.

e Under an inert atmosphere, add the Sodium hexachloroiridate(lll) hydrate solution to the
support slurry with vigorous stirring.

» Allow the mixture to stir for a specified period to ensure proper impregnation of the iridium
salt onto the support.

« Introduce the reducing agent to the mixture to reduce the iridium(lll) to metallic iridium
nanoparticles. The choice of reducing agent and reaction conditions (e.g., temperature, time)
will depend on the desired catalyst properties.
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« After the reduction is complete, the catalyst can be isolated by filtration or centrifugation.
e Wash the catalyst with the solvent to remove any unreacted precursors or byproducts.

* Dry the catalyst under vacuum or in an oven at an appropriate temperature.
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Caption: A flowchart for troubleshooting common experimental issues.

Storage and Handling Workflow
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Best Practices for Storing and Handling Sodium Hexachloroiridate(lll)

Receiving Compound

Store in a Tightly Sealed Container in a Desiccator

l

andle in a Low-Humidity Environment (e.g., Glove Box)

l

Weigh Quickly and in a Suitable Container

I

Prepare Stock Solution if Possible

Dispose of Waste According to Institutional Guidelines

Experiment Complete

Click to download full resolution via product page

Caption: A workflow for the proper storage and handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.sigmaaldrich.com/HK/en/sds/aldrich/c003?userType=undefined
https://en.wikipedia.org/wiki/Sodium_hexachloroiridate(III)
https://www.chemimpex.com/products/28011
https://www.strem.com/product/77-9000
https://m.chemicalbook.com/ProductChemicalPropertiesCB4337447_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4337447_EN.htm
https://www.benchchem.com/product/b568222#best-practices-for-storing-and-handling-hygroscopic-sodium-hexachloroiridate-iii
https://www.benchchem.com/product/b568222#best-practices-for-storing-and-handling-hygroscopic-sodium-hexachloroiridate-iii
https://www.benchchem.com/product/b568222#best-practices-for-storing-and-handling-hygroscopic-sodium-hexachloroiridate-iii
https://www.benchchem.com/product/b568222#best-practices-for-storing-and-handling-hygroscopic-sodium-hexachloroiridate-iii
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

